5-(3,4-dihydroxybenzylidene)-3-(2,3-dimethylphenyl)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
Synthesis Analysis
The synthesis of 5-(arylidene)-3-(4-methylbenzoyl)thiazolidine-2,4-diones, which are structurally related to the compound , involves direct acylation of alkali metal salts of 5-arylidene-2,4-thiazolidinediones with 4-methylbenzoylchloride. This methodology has been applied to produce a variety of arylidene derivatives showcasing the broad spectrum of biological activities inherent to this chemical structure (Popov-Pergal et al., 2010).
Molecular Structure Analysis
The molecular structure of related 5-benzylidene-thiazolidine compounds demonstrates a wide C-C-C angle at the methine C atom linking the two rings. This structural feature facilitates the formation of hydrogen-bonded dimers and complex sheets, which are crucial for the compound's chemical behavior and potential intermolecular interactions (Delgado et al., 2005).
Chemical Reactions and Properties
Thiazolidinones, including our compound of interest, engage in various chemical reactions that underscore their reactivity and potential utility in further chemical modifications. For example, they can undergo condensation reactions to form novel heterocyclic compounds, demonstrating their utility as versatile synthons in organic synthesis (Stanovnik et al., 2002).
Scientific Research Applications
Structural Insights
Research on similar thioxothiazolidinone derivatives has provided insights into their supramolecular structures, highlighting hydrogen-bonded dimers, chains, and sheets. These structural features are crucial for understanding the chemical behavior and potential interactions of such compounds. For instance, studies have revealed that in compounds like (Z)-5-benzylidene-2-thioxothiazolidin-4-one, hydrogen bonds play a significant role in forming complex sheets, which could be relevant for the compound (Delgado et al., 2005).
Synthetic Pathways
The synthesis of 5-arylidene-3-(4-methylbenzoyl)thiazolidine-2,4-diones, including derivatives with arylidene groups, has been explored, providing a broad spectrum of biological activities. These synthetic routes offer valuable insights into the potential modifications and derivatizations of "5-(3,4-dihydroxybenzylidene)-3-(2,3-dimethylphenyl)-2-thioxo-1,3-thiazolidin-4-one" for enhanced activity or specificity (Popov-Pergal et al., 2010).
Biological Applications
Although direct studies on "this compound" were not found, research on structurally related compounds has demonstrated a range of biological activities. For example, thiazolidinone derivatives have shown potential in antimicrobial and anticancer evaluations. These activities suggest that "this compound" could also possess similar biological properties, warranting further investigation (Trotsko et al., 2018).
properties
IUPAC Name |
(5Z)-5-[(3,4-dihydroxyphenyl)methylidene]-3-(2,3-dimethylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO3S2/c1-10-4-3-5-13(11(10)2)19-17(22)16(24-18(19)23)9-12-6-7-14(20)15(21)8-12/h3-9,20-21H,1-2H3/b16-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDXDVJJMRSULPJ-SXGWCWSVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C(=O)C(=CC3=CC(=C(C=C3)O)O)SC2=S)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3)O)O)/SC2=S)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.